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Compound of Interest

Compound Name: 5-Chloro-8-iodoquinoline

CAS No.: 859958-87-5

Cat. No.: B1511515 Get Quote

Chemical Identity & Hazard Profile
Before initiating disposal, verify the chemical identity to distinguish it from structural analogs

(e.g., Clioquinol). This compound is a halogenated heteroaromatic scaffold used primarily as a

synthesis intermediate.

Property Specification

Chemical Name 5-Chloro-8-iodoquinoline

CAS Number 859958-87-5

Molecular Formula C₉H₅ClIN

Molecular Weight 289.50 g/mol

Physical State Solid (Powder/Crystalline)

Waste Classification Halogenated Organic (Non-specific source)

Critical Hazard Assessment
Toxicological: Likely irritant to eyes, skin, and respiratory tract.[2] Potential acute toxicity if

swallowed.
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Environmental: High potential for aquatic toxicity due to the halogenated quinoline core. Do

not release into sink or sewer systems.

Combustion Products: Thermal decomposition releases toxic Hydrogen Chloride (HCl),

Hydrogen Iodide (HI), and Nitrogen Oxides (NOx).

Pre-Disposal Handling & Segregation
Expert Insight: The presence of both Chlorine and Iodine on the quinoline ring dictates that this

waste must be directed to high-temperature incineration streams equipped with acid gas

scrubbers.[1] Segregation from non-halogenated waste is critical to control disposal costs and

prevent downstream equipment corrosion.[3]

Segregation Protocol
Solid Waste: Collect pure solid substance, contaminated weigh boats, and filter papers in a

dedicated Solid Hazardous Waste container.

Liquid Waste (Mother Liquors/Rinsates):

Solvent: If dissolved in DCM, Chloroform, or Ethyl Acetate, dispose of in the Halogenated

Organic Solvent stream.

Aqueous: If in aqueous buffer (rare due to low solubility), collect in Aqueous Toxic waste.

Incompatibility Check:

Strictly Avoid: Strong Oxidizers (e.g., Peroxides, Nitric Acid). Reaction with the quinoline

nitrogen or halogens can be exothermic.

Strictly Avoid: Strong Acids.[3] Protonation of the nitrogen increases solubility but does not

degrade the toxic pharmacophore.

Operational Disposal Workflow
The following flowchart illustrates the decision logic for disposing of 5-Chloro-8-iodoquinoline
in various experimental states.
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Figure 1: Decision tree for the segregation and packaging of 5-Chloro-8-iodoquinoline waste

streams.

Detailed Procedures
A. Solid Waste Packaging

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass jar.

Avoid metal containers as residual acidity (from hydrolysis) may cause corrosion.

Debris: Contaminated gloves, spatulas, and paper towels must be treated as hazardous

solid waste.

Labeling:

Primary Constituent: 5-Chloro-8-iodoquinoline.[1][4][5][6][7][8]

Hazards: Check "Toxic" and "Irritant".

B. Liquid Waste (Solutions)
The "Halogen Rule": Even if the solvent is non-halogenated (e.g., Methanol), the presence of

dissolved 5-Chloro-8-iodoquinoline technically introduces halogens.[1]

Best Practice: Dispose of all solutions in the Halogenated Solvent carboy. This ensures

the waste is routed to an incinerator capable of handling the Iodine and Chlorine

byproducts [1].

Rinsing: Triple-rinse empty reagent vials with a compatible solvent (e.g., Acetone or DCM).

[1] Add the rinsate to the liquid waste container. Deface the label on the original vial and

dispose of it as glass waste (if chemically clean) or solid hazardous waste (if residue

remains).

C. Spill Cleanup (Emergency)
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If

powder is airborne, use an N95 or P100 respirator.
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Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup: Sweep up the damp solid carefully using a scoop or dustpan. Place materials into

the Solid Hazardous Waste container.

Decontamination: Wipe the surface with a soap/water solution, followed by an ethanol wipe.

Dispose of all wipes as solid hazardous waste.

Regulatory & Compliance Data
Regulation Classification / Code Notes

RCRA (USA) Not Listed (P/U)

Dispose as "Characteristic" or

"Process Waste" due to

toxicity.[1][9]

Waste Code D001 / F001-F005

Assign F-codes only if spent

halogenated solvents are

present. Otherwise, label as

"Non-RCRA Regulated

Hazardous Waste" (unless

exhibiting toxicity characteristic

via TCLP).

DOT (Transport) UN 2811

Likely "Toxic solid, organic,

n.o.s." for pure substance

transport.

Expert Note on Incineration: The iodine atom in 5-Chloro-8-iodoquinoline is heavy and labile.

[1] Standard cement kiln disposal is often insufficient. Ensure your waste contractor utilizes

high-temperature hazardous waste incinerators (approx. 1100°C) with caustic scrubbing to

capture HI and HCl gases, preventing atmospheric release [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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